Cas no 1253790-69-0 (Ethyl 4-hydroxy-1-isopropyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate)

• Product Name: Ethyl 4-hydroxy-1-isopropyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate
• CAS No: 1253790-69-0
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 1067594
• PubChem ID: 54731417
• Update Time: 2025-06-27

Ethyl 4-hydroxy-1-isopropyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-1-isopropyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate
• ethyl 4-hydroxy-2-oxo-1-(propan-2-yl)-1,2-dihydro-1,8-naphthyridine-3-carboxylate
• DA-17556
• ethyl 4-hydroxy-2-oxo-1-propan-2-yl-1,8-naphthyridine-3-carboxylate
• AKOS015856241
• ethyl4-hydroxy-1-isopropyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate
• 1253790-69-0

• MDL： MFCD17011901
• Inchi： 1S/C14H16N2O4/c1-4-20-14(19)10-11(17)9-6-5-7-15-12(9)16(8(2)3)13(10)18/h5-8,17H,4H2,1-3H3
• InChI Key： KIAXGMXWGFVVQW-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OCC)C(N(C2C1=CC=CN=2)C(C)C)=O

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.7Ų

Ethyl 4-hydroxy-1-isopropyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 4-hydroxy-1-isopropyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate

Ethyl 4-hydroxy-1-isopropyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate (CAS No. 1253790-69-0)

Ethyl 4-hydroxy-1-isopropyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate, with the CAS registry number 1253790-69-0, is a complex organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The molecule features a naphthyridine core substituted with hydroxyl, isopropyl, and ethoxycarbonyl groups, making it a versatile scaffold for various chemical modifications and applications.

The structure of Ethyl 4-hydroxy-1-isopropyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate is characterized by its unique substitution pattern. The naphthyridine ring system consists of two fused rings: a pyridine ring and a benzene ring. The hydroxyl group at position 4 imparts hydrophilic properties, while the isopropyl group at position 1 adds steric bulk and potential for further functionalization. The ethoxycarbonyl group at position 3 introduces an ester functionality, which can be easily modified to other groups such as acids or other esters through simple chemical transformations. The presence of the oxo group at position 2 indicates a ketone functionality within the dihydro ring system.

Recent studies have highlighted the potential of Ethyl 4-hydroxy derivatives in drug discovery and development. For instance, researchers have explored the anti-inflammatory and antioxidant properties of similar naphthyridine derivatives. These studies suggest that Ethyl 4-hydroxy compounds may exhibit therapeutic potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, the presence of the isopropyl group enhances the compound's lipophilicity, which could improve its bioavailability when administered as a drug candidate.

In terms of synthesis, Ethyl 4-hydroxy derivatives are typically prepared through multi-step organic reactions involving cyclization and substitution processes. The synthesis often begins with the preparation of suitable precursors such as aldehydes or ketones, followed by condensation reactions to form the naphthyridine core. Subsequent functionalization steps introduce the hydroxyl, isopropyl, and ethoxycarbonyl groups in a controlled manner to achieve the desired substitution pattern.

From an application standpoint, Ethyl 4-hydroxy compounds have been investigated for their role in agrochemicals and materials science. In agrochemistry, these compounds may serve as leads for developing new pesticides or herbicides due to their structural complexity and potential bioactivity. In materials science, their unique electronic properties make them candidates for advanced materials such as organic semiconductors or light-emitting diodes (LEDs).

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of Ethyl 4-hydroxy derivatives with unprecedented accuracy. These models provide insights into their reactivity and stability under various conditions, aiding in the design of more efficient synthetic routes and applications.

In conclusion, Ethyl 4-hydroxy derivatives like CAS No. 1253790-69-0 represent a promising class of compounds with diverse applications across multiple disciplines. Their unique structural features and potential bioactivity make them valuable tools for researchers in drug discovery, agrochemistry, and materials science.